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Compound of Interest

Compound Name: ZINC00881524

Cat. No.: B1683633 Get Quote

Introduction

ZINC00881524 is a known inhibitor of Rho-associated kinase (ROCK).[1][2][3] For its use in

various biological assays, a consistently prepared and stored stock solution is crucial for

obtaining reproducible experimental results. Dimethyl sulfoxide (DMSO) is a common solvent

for preparing stock solutions of organic molecules due to its high solubilizing capacity.[4][5][6]

This document provides a detailed protocol for the preparation, storage, and handling of

ZINC00881524 stock solutions in DMSO.

Physicochemical Properties

A summary of the relevant physicochemical properties of ZINC00881524 is provided in the

table below. This information is essential for accurate stock solution preparation.

Parameter Value Reference

Molecular Weight 380.46 g/mol [2]

Solubility in DMSO 76 mg/mL (199.75 mM) [2]

Appearance Solid (powder)

Storage of Solid 2-8°C
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Solvent Quality: Use anhydrous (reagent-grade) DMSO to ensure maximum solubility and

stability of the compound.[2] DMSO is hygroscopic and can absorb moisture from the air,

which may reduce the solubility of the compound.[2]

Weighing: For accurate concentration, it is recommended to weigh the compound in a fume

hood using a calibrated analytical balance. If the amount of compound is small, it may

appear as a thin film or waxy solid in the vial.[7] In such cases, it is advisable to dissolve the

entire contents of the vial to prepare the stock solution.

Dissolution: To facilitate the dissolution of ZINC00881524 in DMSO, gentle warming (e.g., in

a 37°C water bath) and vortexing or sonication can be applied.[7] Ensure the compound is

fully dissolved before storage.

Storage: Stock solutions should be stored at -20°C in small aliquots to minimize freeze-thaw

cycles.[7] While general guidelines suggest stability for up to 3 months at -20°C, it is

recommended to perform stability tests for long-term storage.[7]

Working Solutions: When preparing aqueous working solutions from the DMSO stock, it is

common for the compound to precipitate out of solution.[7] This can often be resolved by

vortexing or sonicating the solution.[7] It is important to ensure that the final concentration of

DMSO in the assay medium is low (typically <0.5%) to avoid solvent-induced cellular toxicity

or artifacts.

Experimental Protocol: Preparation of a 10 mM
ZINC00881524 Stock Solution in DMSO
Materials

ZINC00881524 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips
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Vortex mixer

Sonicator (optional)

Water bath (optional)

Procedure

Determine the required amount of ZINC00881524:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

Mass (mg) = 0.010 mol/L * 0.001 L * 380.46 g/mol * 1000 mg/g = 3.80 mg

Weighing ZINC00881524:

Carefully weigh out 3.80 mg of ZINC00881524 powder and transfer it to a sterile

microcentrifuge tube or vial.

Adding DMSO:

Add 1 mL of anhydrous DMSO to the tube containing the ZINC00881524.

Dissolution:

Vortex the solution vigorously for 1-2 minutes to dissolve the compound.

If the compound does not fully dissolve, sonicate the tube for 5-10 minutes or warm it in a

37°C water bath for a few minutes, followed by vortexing.

Visually inspect the solution to ensure there are no visible particles.

Storage:

Aliquot the stock solution into smaller volumes (e.g., 10-100 µL) in sterile microcentrifuge

tubes to avoid repeated freeze-thaw cycles.
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Label the aliquots clearly with the compound name, concentration, date, and your initials.

Store the aliquots at -20°C for short- to mid-term storage. For long-term storage, -80°C is

recommended, although specific stability data for ZINC00881524 is not available.

Workflow for ZINC00881524 Stock Solution Preparation

Calculate Mass of ZINC00881524

Weigh ZINC00881524
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Click to download full resolution via product page

A flowchart illustrating the key steps for preparing a ZINC00881524 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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